4-{[(4-methylphenyl)amino]carbonyl}phenyl 4-methylbenzoate

• IUPAC Name: [4-[(4-methylphenyl)carbamoyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C22H19NO3/c1-15-3-7-18(8-4-15)22(25)26-20-13-9-17(10-14-20)21(24)23-19-11-5-16(2)6-12-19/h3-14H,1-2H3,(H,23,24)
• InChI Key: BILYJNFLQSGMJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

"4-{[(4-methylphenyl)amino]carbonyl}phenyl 4-methylbenzoate" is a chemical compound with potential applications in various fields of science. Its molecular structure, synthesis, physical and chemical properties, and chemical reactions are of interest in research.

Synthesis Analysis

The synthesis of compounds structurally related to "4-{[(4-methylphenyl)amino]carbonyl}phenyl 4-methylbenzoate" often involves reactions that produce specific isomeric forms with distinct molecular-electronic structures. These processes typically result in compounds with polarized structures and are linked through hydrogen bonds (Portilla et al., 2007).

Molecular Structure Analysis

The molecular structure of related compounds often involves complex sheets or chains formed by hydrogen bonds, which define the spatial arrangement and chemical reactivity of the molecules (Portilla et al., 2007). The presence of a polarized (charge-separated) structure in the nitroaniline portion of similar molecules has been observed, influencing their molecular properties (Um et al., 2005).

Chemical Reactions and Properties

The compound's reactivity is characterized by the interactions of its functional groups. In similar compounds, interactions such as N-H...O(carbonyl) and C-H...O(nitro) hydrogen bonds play a crucial role in determining their chemical behavior (Portilla et al., 2007).

Physical Properties Analysis

The physical properties of such compounds are closely related to their molecular structure. The crystalline structure, including space groups and unit cell dimensions, can be determined through X-ray diffraction studies (Saeed et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by molecular geometry and electronic structure. For instance, the introduction of N-phenyl substituents leads to a more planar ground-state geometry, affecting the absorption and fluorescence spectra of related compounds (Yang et al., 2002).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many esters are used in fragrances due to their pleasant smells, while amides play a crucial role in the structure of proteins.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or fragrance design.